Cas no 2138574-85-1 (4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine)

• Product Name: 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine
• CAS No: 2138574-85-1
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6068971
• PubChem ID: 165497409
• Update Time: 2025-08-03

4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138574-85-1
• 4-methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine
• EN300-1157794
• 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine

• Inchi： 1S/C10H16N2S/c1-7-2-3-8(11)6-9(7)10-4-5-13-12-10/h4-5,7-9H,2-3,6,11H2,1H3
• InChI Key： ORFFVCKGKPXXCA-UHFFFAOYSA-N
• SMILES： S1C=CC(C2CC(CCC2C)N)=N1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine

Exploring 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine (CAS No. 2138574-85-1): Properties, Applications, and Market Insights

4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine (CAS No. 2138574-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexylamine derivative, featuring a thiazole ring substitution, exhibits unique structural characteristics that make it valuable for various applications. In this comprehensive overview, we delve into its chemical properties, potential uses, and the latest market trends surrounding this compound.

The molecular structure of 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine combines a cyclohexane backbone with a methyl group at the 4-position and a thiazole moiety at the 3-position. This arrangement contributes to its distinct physicochemical properties, including moderate polarity and good solubility in organic solvents. Researchers have noted its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) targeting compounds and antimicrobial agents.

Recent studies highlight the growing interest in thiazole-containing compounds like 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine due to their diverse biological activities. The thiazole ring is known to interact with various biological targets, making this compound particularly relevant in addressing current challenges in antibiotic resistance and neurodegenerative disease research. These applications align with trending searches in scientific databases for "novel thiazole derivatives" and "CNS-active amine compounds."

From a synthetic chemistry perspective, 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine offers interesting possibilities for structural modification. The presence of both amine and heterocyclic functionalities allows for diverse chemical transformations, making it a versatile intermediate in medicinal chemistry. Current literature suggests its potential in creating selective receptor modulators, particularly for targets involved in neurological pathways.

The commercial availability of 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine (CAS No. 2138574-85-1) has increased in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Market analysis indicates particular interest from companies focusing on neuropharmaceuticals and antimicrobial drug development. This trend correlates with search engine data showing rising queries for "thiazole-based drug candidates" and "cyclohexylamine derivatives in medicine."

Quality control aspects of 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine production have become increasingly important. Analytical methods such as HPLC and mass spectrometry are commonly employed to ensure purity standards, especially for research-grade material. These quality considerations address frequent search queries about "analytical methods for amine-containing compounds" and "purity standards for pharmaceutical intermediates."

Environmental and safety profiles of 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine have been subjects of recent investigation. While not classified as hazardous under standard regulations, proper handling procedures are recommended, particularly regarding its amine functionality. This information responds to common search trends about "safe handling of amine compounds" and "environmental impact of heterocyclic chemicals."

Future research directions for 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine appear promising. Scientists are exploring its potential in bioconjugation chemistry and as a scaffold for multitarget drug design. These applications align with current pharmaceutical industry trends toward precision medicine and combination therapies, topics that generate substantial search traffic in scientific and medical communities.

In conclusion, 4-Methyl-3-(1,2-thiazol-3-yl)cyclohexan-1-amine (CAS No. 2138574-85-1) represents an important compound at the intersection of medicinal chemistry and drug development. Its unique structural features and versatile applications position it as a valuable tool for researchers addressing some of today's most pressing medical challenges. As interest in heterocyclic amine compounds continues to grow, this substance will likely remain a focus of scientific investigation and commercial development.